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Compound of Interest

Compound Name: Asticolorin B

Cat. No.: B15573408 Get Quote

Asticolorin B: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Asticolorin B is a mycotoxin, a class of secondary metabolites produced by fungi. It was first

isolated from the fungus Aspergillus multicolor. This technical guide provides a comprehensive

overview of the known physical and chemical properties of Asticolorin B, alongside available

experimental details. It is important to note that research on Asticolorin B appears to be

limited since its initial discovery and characterization.

Physical and Chemical Properties
While a complete profile of the physical and chemical properties of Asticolorin B is not readily

available in the current body of scientific literature, some key data has been reported. The

following tables summarize the known quantitative information for Asticolorin B and its related

compound, Asticolorin A, for comparative purposes.

Table 1: General and Physicochemical Properties of Asticolorin B
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Property Value Source

Molecular Formula C₃₃H₂₈O₇ [1]

Molecular Weight 536.57 g/mol [1]

CAS Number 93376-71-7 [1]

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Table 2: Spectroscopic Data for the Asticolorin Family

Spectroscopic
Method

Asticolorin A Asticolorin B Source

UV-Vis (λmax in nm)
225, 263, 290, 304,

316
Not Reported [2]

¹H NMR
Data used for

structure elucidation

Data used for

structure elucidation
[2][3][4]

¹³C NMR
Data used for

structure elucidation

Data used for

structure elucidation
[2][3][4]

Mass Spectrometry

Molecular ion at m/z

538 (Field Desorption

MS)

Not Reported [2]

Infrared (IR)

Spectroscopy
Not Reported Not Reported

Note: Specific spectral data traces and detailed peak assignments for Asticolorin B are not

available in the reviewed literature.

Experimental Protocols
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Detailed experimental protocols specifically for Asticolorin B are scarce. However, based on

the original discovery and general mycotoxin isolation procedures, a general workflow can be

outlined.

Isolation and Purification of Asticolorins from
Aspergillus multicolor
The asticolorins, including Asticolorin B, are produced by the fungus Aspergillus multicolor.[1]

[5] The general procedure for their isolation involves the cultivation of the fungus followed by

extraction and chromatographic separation of the metabolites.

Cultivation of Aspergillus multicolor: The fungus can be grown on various media suitable for

mycotoxin production, such as Czapek yeast extract agar (CYA) or Malt Extract Agar Oxoid

(MEAOX).[5] The original study mentions cultivation on whole maize cultures.[2]

Extraction of Metabolites: The fungal culture (mycelium and substrate) is typically extracted

with an organic solvent, such as chloroform or ethyl acetate, to isolate the secondary

metabolites.

Chromatographic Separation: The crude extract is then subjected to chromatographic

techniques to separate the different compounds. This may involve column chromatography

on silica gel, followed by preparative thin-layer chromatography (TLC) or high-performance

liquid chromatography (HPLC) to isolate pure Asticolorin B.

The following diagram illustrates a generalized workflow for the isolation and characterization of

mycotoxins like Asticolorin B from an Aspergillus species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

